5-methyl-4-{[(4-methylbenzyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one
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Overview
Description
Scientific Research Applications
Hydrogen-bonded Structures
Research indicates that compounds structurally related to 5-methyl-4-{[(4-methylbenzyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one demonstrate significant hydrogen-bonding capabilities, leading to the formation of complex molecular assemblies. For instance, studies have shown that molecules can be linked into sheets or chains through hydrogen bonds, showcasing the potential of such compounds in designing new materials with specific molecular architectures (Portilla et al., 2007).
Heterocyclic Chemistry
The compound is central to heterocyclic chemistry, where it's used for the synthesis of novel heterocycles. This includes the creation of diverse pyrazole and pyrazolone derivatives with potential applications in medicinal chemistry and material science. For example, research has led to the development of novel 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives with assessed cytotoxic activities, highlighting the compound's relevance in drug discovery (Hassan et al., 2014).
Catalysis and Synthetic Methodologies
The compound plays a role in catalysis and synthetic methodologies, aiding in the efficient synthesis of complex molecules. Studies have illustrated its utility in regioselective synthesis and in the development of novel catalytic processes that enhance the efficiency of chemical reactions. For example, research has utilized related structures for the ultrasound-promoted synthesis of fused polycyclic compounds, showcasing advancements in green chemistry and reaction efficiency (Nikpassand et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-methyl-4-[(4-methylphenyl)methyliminomethyl]-1,2-dihydropyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-9-3-5-11(6-4-9)7-14-8-12-10(2)15-16-13(12)17/h3-6,8H,7H2,1-2H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBRFEIPSYUYWLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN=CC2=C(NNC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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